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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl nitrite (TBN), an organic alkyl nitrite, sees use as a reagent in organic synthesis.[1]

[2] This document provides a comprehensive technical overview of the potential hazards and

toxicity of tert-butyl nitrite, compiled from available safety data sheets, toxicological

databases, and scientific literature. The information is intended to inform researchers,

scientists, and drug development professionals, enabling a thorough risk assessment in

laboratory and industrial settings. This guide details acute and potential long-term health

effects, presents available quantitative toxicological data, outlines relevant experimental

methodologies, and illustrates the primary mechanism of acute toxicity.

Physicochemical Properties and Hazardous
Identification
Tert-butyl nitrite is a clear yellow, highly flammable liquid and vapor with a flashpoint of -10°C.

[3][4] It is light-sensitive and thermally unstable, with the potential to decompose or explode

when heated.[3] It is incompatible with reducing agents, strong acids, and finely powdered

metals.[3] Hazardous decomposition products include nitrogen oxides, carbon monoxide, and

carbon dioxide.[3][4]
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H225: Highly flammable liquid and vapour.[4][5][6]

H302: Harmful if swallowed.[4][5][6]

H332: Harmful if inhaled.[4][5][6]

Toxicological Data
The primary acute toxic effect of tert-butyl nitrite is methemoglobinemia, a condition where

the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state, rendering it

unable to transport oxygen effectively.[7] This can lead to cyanosis (bluish discoloration of the

skin), headache, dizziness, nausea, and in severe cases, respiratory distress and death.[3][4]

Acute Toxicity
Quantitative acute toxicity data for tert-butyl nitrite is summarized in the table below.

Exposure Route Test Species Parameter Value Reference

Oral Mouse LD50 308 mg/kg [3][4][8]

Inhalation Mouse LC50 10852 ppm/1H [3]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%

Other Toxicological Endpoints
Information on other toxicological endpoints for tert-butyl nitrite is limited. Much of the

available data is for related alkyl nitrites or the nitrite class of compounds in general.
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Endpoint Finding Comments Reference

Skin

Corrosion/Irritation
Causes skin irritation.

No quantitative data

available for tert-butyl

nitrite.

[3]

Eye Damage/Irritation

Causes eye irritation.

Lachrymator. May

cause permanent

corneal opacification.

No quantitative data

available for tert-butyl

nitrite.

[3]

Respiratory/Skin

Sensitization
No data available. [4]

Germ Cell

Mutagenicity

Laboratory

experiments have

resulted in mutagenic

effects.

Specific Ames test

data for tert-butyl

nitrite is not readily

available. However,

other alkyl nitrites

have tested positive in

the Salmonella

typhimurium assay.

[3]

Carcinogenicity

No ingredient of this

product present at

levels greater than or

equal to 0.1% is

identified as a

probable, possible or

confirmed human

carcinogen by IARC.

Studies on isobutyl

nitrite have shown

evidence of

carcinogenic activity in

rodents. Ingested

nitrites, in general, are

considered "probably

carcinogenic to

humans" by IARC

under conditions that

result in endogenous

nitrosation.

[4][9]

Reproductive Toxicity

May cause

reproductive and fetal

effects.

No specific studies on

tert-butyl nitrite were

identified.

[3]
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Specific Target Organ

Toxicity (Single

Exposure)

Target Organs: Blood,

central nervous

system, immune

system, smooth

muscle, ears.

Effects include

methemoglobinemia,

dizziness, and

suffocation.

[3]

Specific Target Organ

Toxicity (Repeated

Exposure)

Prolonged exposure

may cause anemia

and

methemoglobinemia.

No specific chronic

toxicity studies on tert-

butyl nitrite were

identified.

[3]

Aspiration Hazard No data available. [4]

Mechanism of Toxicity: Methemoglobin Formation
The primary mechanism of acute toxicity for tert-butyl nitrite is the induction of

methemoglobinemia. This process involves the oxidation of the ferrous iron (Fe²⁺) in

hemoglobin to ferric iron (Fe³⁺), rendering the hemoglobin molecule incapable of binding and

transporting oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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